1-(2-chloro-6-fluorobenzyl)-3-cyclopropyl-5-[2-(2-methyl-1H-imidazol-1-yl)propyl]-1H-1,2,4-triazole

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-3-cyclopropyl-5-[2-(2-methylimidazol-1-yl)propyl]-1,2,4-triazole
• InChI: InChI=1S/C19H21ClFN5/c1-12(25-9-8-22-13(25)2)10-18-23-19(14-6-7-14)24-26(18)11-15-16(20)4-3-5-17(15)21/h3-5,8-9,12,14H,6-7,10-11H2,1-2H3
• InChI Key: CLGKKPNFHSVRJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C(C)CC2=NC(=NN2CC3=C(C=CC=C3Cl)F)C4CC4
• Molecular Formula: C19H21ClFN5
• Molecular Weight: 373.9 g/mol

Description

Synthesis Analysis

The synthesis of related triazole compounds often involves the use of starting compounds such as acetylhydrazides, which are further reacted to form various derivatives. For example, in a study by Bekircan et al. (2015), 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide was used to synthesize a range of triazole derivatives, showcasing a typical approach in synthesizing complex triazoles (Bekircan, Ülker, & Menteşe, 2015).

Molecular Structure Analysis

The molecular structure of triazole derivatives is often characterized by non-planarity and significant delocalization of π-electron density within the triazole ring. Boechat et al. (2016) analyzed similar compounds and found considerable structural features, such as dihedral angles and electron density patterns, which are crucial for understanding the behavior of these molecules (Boechat, Carvalho, Quaresma, Wardell, & Wardell, 2016).

Chemical Reactions and Properties

Triazole compounds are known for their reactivity and potential to undergo various chemical reactions. Ashton et al. (1993) synthesized a series of triazole derivatives and explored their interactions, highlighting the versatility of triazole chemistry (Ashton et al., 1993).

Physical Properties Analysis

The physical properties of triazole compounds are often influenced by their molecular structure. For instance, Tanak et al. (2010) conducted a study where they analyzed the physical properties of a triazole compound, including its crystal structure and solubility behavior (Tanak, Köysal, Ünver, Yavuz, Işık, & Sancak, 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of triazole compounds can be deduced from their molecular structure and electron distribution. Studies like the one by Huang Jin-qing (2009) provide insights into the reactivity patterns of similar compounds, which could be extrapolated to understand the chemical behavior of 1-(2-chloro-6-fluorobenzyl)-3-cyclopropyl-5-[2-(2-methyl-1H-imidazol-1-yl)propyl]-1H-1,2,4-triazole (Huang Jin-qing, 2009).